4-Piperazin-1-yl-benzaldehyde
Overview
Description
4-Piperazin-1-yl-benzaldehyde is a chemical compound with the molecular formula C11H14N2O . It is used in various research and development applications .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzaldehyde group attached to a piperazine ring . The molecular weight of the compound is 190.24 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the retrieved sources, there are references to similar compounds participating in various reactions .Physical and Chemical Properties Analysis
This compound has a molecular weight of 190.24 g/mol . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound has a rotatable bond count of 2 . The topological polar surface area is 32.3 Ų .Scientific Research Applications
Synthesis and Characterization
- One-Pot Biginelli Synthesis : 4-Piperazin-1-yl-benzaldehyde derivatives have been synthesized using a one-pot Biginelli synthesis. This process involves the reaction of enaminones with urea and various substituted benzaldehydes in the presence of glacial acetic acid, yielding dihydropyrimidinone derivatives containing piperazine/morpholine moiety (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).
Pharmacological Applications
- Antagonistic Activities : Piperazine derivatives, including those similar to this compound, have been evaluated for their antagonistic activities in biological assays. For example, derivatives have shown antagonistic activity towards α1-AR, which is a receptor type implicated in various physiological responses (Li, Xia, Wu, Wang, & Jiang, 2008).
Diagnostic Applications
- Dopamine D_4 Receptor Imaging : A derivative of this compound has been synthesized for potential use as a dopamine D_4 receptor imaging agent. Such compounds can be important in the study and diagnosis of neurological disorders (Hai, 2002).
Chemical Synthesis
- Continuous-Flow Hydrogenation : In chemical synthesis, this compound derivatives have been prepared through continuous-flow hydrogenation, offering a safe and environmentally friendly approach (Liu, Fitzgerald, & Mani, 2012).
Antimicrobial Activity
- Antimicrobial Evaluation : Some derivatives of this compound have shown antimicrobial activity against Gram-positive bacteria and fungi, indicating potential therapeutic applications (Tomar, Bhattacharjee, Kamaluddin, & Kumar, 2007).
Structural Analysis
- Crystal Structure and Antibacterial Activity : Derivatives of this compound have been synthesized and characterized, with some showing inhibitory effects against various bacterial strains. Their crystal structures have also been analyzed to understand their molecular interactions (Xu, Zhang, Zhou, Yang, Li, Shi, Ma, & Xu, 2012).
Properties
IUPAC Name |
4-piperazin-1-ylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O/c14-9-10-1-3-11(4-2-10)13-7-5-12-6-8-13/h1-4,9,12H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTTAIIUFVILNAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60546212 | |
Record name | 4-(Piperazin-1-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60546212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27913-98-0 | |
Record name | 4-(1-Piperazinyl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27913-98-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Piperazin-1-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60546212 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Piperazin-1-ylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 4-Piperazin-1-yl-benzaldehyde in the development of the fluorescent probe discussed in the research?
A1: this compound is a key building block in synthesizing one of the four 1,8-naphthyridine derivatives investigated in the study []. Specifically, it reacts with 1,8-naphthyridine via a Knoevenagel condensation reaction to form the derivative named 1c in the paper. This derivative exhibits unique fluorescent properties and selectively accumulates in lysosomes within living cells.
Q2: How does the polarity sensitivity of the 1,8-naphthyridine derivative containing this compound contribute to its application in studying organelles?
A2: The fluorescence intensity of the 1,8-naphthyridine derivative (1c) is inversely proportional to the polarity of its surrounding environment []. This sensitivity allows researchers to visualize and monitor changes in the polarity of lysosomes, providing insights into the organelle's function and its response to various stimuli.
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